Cas no 887570-44-7 (3,6-DIIODO-4-HYDROXYINDAZOLE)

3,6-DIIODO-4-HYDROXYINDAZOLE structure
3,6-DIIODO-4-HYDROXYINDAZOLE structure
Product name:3,6-DIIODO-4-HYDROXYINDAZOLE
CAS No:887570-44-7
MF:C7H4N2OI2
MW:385.927
CID:3031357
PubChem ID:135890254

3,6-DIIODO-4-HYDROXYINDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 3,6-DIIODO-4-HYDROXYINDAZOLE
    • 887570-44-7
    • 3,6-Diiodo-1H-indazol-4-ol
    • 3,6-diiodo-2H-indazol-4-ol
    • Inchi: InChI=1S/C7H4I2N2O/c8-3-1-4-6(5(12)2-3)7(9)11-10-4/h1-2,12H,(H,10,11)
    • InChI Key: SEOXEEMCIJRRHU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 385.84131Da
  • Monoisotopic Mass: 385.84131Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 48.9Ų

3,6-DIIODO-4-HYDROXYINDAZOLE Related Literature

Recommend Articles

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd